Cadmium iodide

• IUPAC Name: cadmium(2+);diiodide
• InChI: InChI=1S/Cd.2HI/h;2*1H/q+2;;/p-2
• InChI Key: OKIIEJOIXGHUKX-UHFFFAOYSA-L
• Canonical SMILES: [Cd+2].[I-].[I-]
• Molecular Formula: CdI2
• DSSTOX Substance ID: DTXSID20894887
• Molecular Weight: 366.22 g/mol
• Physical Description: White odorless solid; Turns yellow on contact with air and light; [Hawley] Light green odorless powder; [MSDSonline]
• CAS RN: 7790-80-9

Description

Cadmium iodide (CdI2) is a compound that has been extensively studied due to its interesting dielectric properties and potential applications in various fields. Research has shown that this compound can exist in several polytypes, with the dielectric constants of these polytypes being significantly higher than that of the parent 4H structure. For instance, long-period polytypes have dielectric constants ranging from 60 to 190, compared to the 15 to 30 range of the 4H structure .

Synthesis Analysis

The synthesis of this compound and its complexes has been achieved through various methods. One approach involves a this compound mediated tandem reaction that allows for the synthesis of methyl-substituted allenes from terminal alkynes and pyrrolidine . Another method includes the reaction of a tris(2-mercapto-1-methylbenzimidazolyl)hydroborato ligand with this compound to form complexes with unusual trigonal bipyramidal coordination environments . Additionally, sonochemical synthesis has been used to create nanostructured cadmium complexes with Schiff base ligands .

Molecular Structure Analysis

The molecular structure of this compound complexes has been characterized using various techniques such as X-ray diffraction, NMR, and FT/IR spectroscopy. These studies have revealed diverse coordination geometries around the cadmium ion, ranging from distorted trigonal bipyramidal to tetrahedral geometries . The crystal structures often feature cadmium coordinated with iodide ions and various ligands, including sulfur-containing molecules.

Chemical Reactions Analysis

This compound participates in a variety of chemical reactions, forming complexes with different ligands. For example, the reaction of this compound with Schiff base ligands leads to the formation of complexes with unique structural features, such as dimeric structures with bridging iodide atoms . The reactivity of this compound with thione ligands has also been explored, resulting in mononuclear complexes with distorted tetrahedral geometry .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound have been investigated through computational and experimental methods. Computational design has suggested that two-dimensional this compound could exhibit photocatalytic activity suitable for water splitting, with the possibility of band gap modulation through doping, strain, and electric fields . The thermal stability of this compound complexes has been studied using thermogravimetric analysis, and the potential for forming cadmium oxide nanoparticles through calcination has been explored . Additionally, the growth and structure of new polytypes of this compound have been examined, providing insights into the crystal growth mechanisms .

Scientific Research Applications

Device Fabrication (Scintillators/Radiation Detectors)

Cadmium iodide plays a significant role in the development of scintillators for radiation detection. Scintillators are materials that luminesce when excited by ionizing radiation. This compound-based scintillators are instrumental in applications such as medical imaging, geophysical exploration, and national security (Gupta, 2013).

Crystal Growth and Polytypism

This compound has been used in the purification and growth of single crystals through zone refining, a technique that enhances the purity of a substance. Its polytypism, or the occurrence of different crystal structures, has been studied through X-ray diffraction, revealing insights into its crystalline behavior (Chaudhary & Trigunayat, 1982).

Solid-Phase Spectrophotometric Determination

This compound is used in developing methods for the spectrophotometric determination of trace levels of cadmium. The method established using Response Surface Methodology (RSM) and Doehlert designs aids in accurate measurement of cadmium concentrations at microgram levels (Nechar, Molina, & Bosque-Sendra, 1999).

Nonlinear Luminescence

Research on this compound includes studying its nonlinear processes, such as optical amplification and two-photon excitation. This has implications for developing advanced optical materials and technologies (Sreelatha, Venugopal, Chaudhary, & Unnikrishnan, 1999).

Photocatalysis

This compound's properties in photocatalysis, especially in water splitting, have been explored. This involves studying its electronic structure and potential as a photocatalyst for energy applications, such as in optoelectronic and photovoltaic devices (Tao & Huang, 2017).

Resonance Rayleigh Scattering

This compound is used in Resonance Rayleigh scattering (RRS) methods for determining trace amounts of cadmium. The method utilizes its reaction with rhodamine dyes to enhance RRS intensity, providing a sensitive approach to cadmium measurement (Liu, Liu, & Luo, 2000).

Safety and Hazards

Cadmium iodide is considered hazardous. It has acute oral toxicity, acute inhalation toxicity, and can cause specific target organ toxicity upon repeated exposure. The target organs include the lungs and kidneys.

Mechanism of Action

Mode of Action

Cadmium iodide interacts with its targets by inducing oxidative stress, disrupting Ca2+ signaling, and interfering with cellular signaling pathways . It activates several protein kinases of cellular signal transduction (PKC, the MAP kinases ERK, JNK, and p38 MAP kinase), and stimulates the activity of several transcription factors (AP-1, USF, NF- B, NRF-2, HSF, MTF-1) and translation .

Biochemical Pathways

This compound affects several biochemical pathways. It induces oxidative stress—a pivotal mechanism behind its toxicity—by disrupting the balance between oxidants and antioxidants, leading to cellular damage and apoptosis . It also impacts signaling pathways like Mitogen-Activated Protein Kinase (MAPK), Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB), and Tumor Protein 53 (p53) pathways, contributing to pathological conditions and carcinogenesis .

Pharmacokinetics

This compound is absorbed after inhalation and oral exposure . Dermal absorption plays only a minor role . Via the blood, the absorbed cadmium reaches the liver where it is bound to metallothionein, and thereafter the kidneys . In the kidneys, cadmium is stored mainly in the proximal tubules in which the cadmium-induced nephrotoxicity becomes apparent .

Result of Action

The molecular and cellular effects of this compound’s action include an increased incidence of lung cancer reported in several cohort studies, and an increased incidence of kidney cancer in a few case–control studies in workers occupationally exposed to cadmium . There was also a significant increase in chromosomal aberrations and DNA strand breaks in the blood cells of persons occupationally exposed to cadmium .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. It is also important to note that this compound is a white hygroscopic solid , meaning it absorbs moisture from the air, which could potentially affect its stability and action.

Q & A

Q1: What is the basic structural unit of cadmium iodide?

A1: The basic unit of this compound is a layer composed of two hexagonal close-packed layers of iodine atoms sandwiching a layer of cadmium atoms. This arrangement can be represented as (ΑγΒ), (BxC) or (CßA) in the standard ABC-notation for close-packed layers. [, , ]

Q2: What is polytypism and how does it manifest in this compound?

A2: Polytypism refers to the phenomenon where a compound can exist in multiple crystalline forms that differ in the stacking sequence of their two-dimensional layers. This compound exhibits extensive polytypism, with over 80 polytypes identified to date. [, , ] These polytypes are characterized by different stacking arrangements of the basic CdI2 layer, leading to variations in their unit cell dimensions and symmetry.

Q3: How does the presence of impurities affect the polytypism of this compound?

A3: Research suggests that impurities play a crucial role in the formation of various polytypes. For instance, doping this compound with tin, lead, gallium, indium, bromine, or chlorine has been shown to influence the types of polytypes formed during crystal growth. [] Specifically, tin-doping leads to the exclusive formation of the 4H polytype and introduces arcing in X-ray diffraction patterns, suggesting internal stresses within the crystal structure. [, ]

Q4: What is the significance of arcing and streaking observed in X-ray diffraction photographs of this compound?

A4: Arcing of X-ray diffraction spots, often observed in this compound crystals, is attributed to paracrystalline distortions arising during crystal growth. These distortions are thought to be induced by the incorporation of impurities or variations in growth conditions. [] Streaking, on the other hand, is linked to one-dimensional disorder in the crystal structure, often caused by random stacking faults during layer growth. [, ]

Q5: How does the dielectric constant vary across different polytypes of this compound?

A5: Interestingly, the dielectric constant (εr) is found to be significantly higher in higher order polytypes of this compound compared to the basic 4H structure. For instance, polytypes 32H and 34H exhibit εr values between 120 and 150, while the 4H structure shows εr values between 20 and 25. [] This variation is attributed to the presence of stacking faults and their influence on the orientation polarizability of the crystal structure.

Q6: What methods are commonly used to grow single crystals of this compound?

A6: Single crystals of this compound can be grown using various methods, including growth from aqueous solution, vapor phase growth, and melt growth techniques like the Bridgman-Stockbarger method and zone refining. [, , , , ] Each method offers different advantages and can lead to the formation of distinct polytypes or structural characteristics.

Q7: How does doping affect the physical properties of this compound crystals?

A7: Doping this compound with impurities like lead or tin has been found to increase the hardness of the crystals compared to undoped CdI2. [] Additionally, the incorporation of dopants can significantly impact the optical properties, as evidenced by the extended exposure times required for X-ray diffraction analysis of lead and gallium-doped crystals. []

Q8: What techniques are employed to study the surface features of this compound crystals?

A8: Optical microscopy and scanning electron microscopy (SEM) are valuable tools to visualize and analyze the surface morphology of this compound crystals, revealing information about growth features, defects, and the impact of etching processes. []